Cas no 1805513-62-5 (4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide
• CAS No: 1805513-62-5
• MF: C₆H₄F₂IN₃O₄S
• MW: 379.07993888855
• CID: 4895839
• Update Time: 2025-07-02

4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide

• Inchi： 1S/C6H4F2IN3O4S/c7-5(8)2-1-3(17(10,15)16)11-6(9)4(2)12(13)14/h1,5H,(H2,10,15,16)
• InChI Key： VMCIIWINKPIJFO-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(=N1)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide

Comprehensive Overview of 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide (CAS No. 1805513-62-5)

4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide is a specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group, an iodo substituent, and a nitro group on a pyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1805513-62-5 ensures precise identification in scientific databases, catering to researchers seeking high-purity reagents for drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, aligning with trends in precision medicine and sustainable agriculture. This compound's sulfonamide moiety further expands its utility, as sulfonamides are known for their role in enzyme inhibition and antibacterial activity. Researchers often search for "synthesis of iodopyridine sulfonamides" or "applications of difluoromethyl nitro compounds," reflecting its relevance in cutting-edge studies.

The compound's multifunctional groups enable diverse reactivity, making it a versatile building block for cross-coupling reactions and heterocyclic chemistry. Its nitro group facilitates reduction to amines, while the iodo substituent participates in palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions. These properties are frequently explored in queries like "how to modify nitropyridine sulfonamides" or "iodopyridine in drug design," highlighting its interdisciplinary appeal.

From an industrial perspective, 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide aligns with the growing focus on green chemistry. Its potential as a precursor for crop protection agents resonates with searches for "eco-friendly agrochemical intermediates." Additionally, its role in PET radiopharmaceuticals (due to the iodine atom) addresses the rising interest in "molecular imaging probes," a hotspot in oncology research.

Quality control of this compound involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). Laboratories prioritizing "high-purity nitropyridine derivatives" or "CAS 1805513-62-5 suppliers" will find this compound critical for reproducible results. Its stability under controlled conditions further supports its use in long-term studies, a key concern for researchers investigating "storage conditions for halogenated sulfonamides."

In summary, 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide exemplifies innovation in synthetic chemistry, bridging gaps between medicinal chemistry, materials science, and sustainable technology. Its structural complexity and functional diversity continue to inspire research, as evidenced by trending searches for "advanced pyridine scaffolds" and "fluorine in drug development."